Cas no 27432-41-3 (3-Hexanone,4-(2-methoxyphenyl)-)
27432-41-3 structure
Product Name:3-Hexanone,4-(2-methoxyphenyl)-
CAS No:27432-41-3
MF:C13H18O2
MW:206.280824184418
CID:260357
PubChem ID:248763
Update Time:2025-04-19
3-Hexanone,4-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone,4-(2-methoxyphenyl)-
- 4-(2-methoxyphenyl)hexan-3-one
- 4-(o-Methoxyphenyl)-3-hexanon
- AC1L6N1H
- AC1Q5C3X
- AG-J-41524
- AR-1F5928
- CTK4F9681
- NSC66200
- NSC 66200
- DTXSID30290033
- 27432-41-3
- NSC-66200
-
- Inchi: 1S/C13H18O2/c1-4-10(12(14)5-2)11-8-6-7-9-13(11)15-3/h6-10H,4-5H2,1-3H3
- InChI Key: OCQSAXNEJWUZAD-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C(C(CC)=O)CC
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.981
- Boiling Point: 298.4°Cat760mmHg
- Flash Point: 119.3°C
- Refractive Index: 1.492
- PSA: 26.3
- LogP: 3.16790
3-Hexanone,4-(2-methoxyphenyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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